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Compound of Interest

Compound Name: Tetradecanal

Cat. No.: B130844

Essential Safety and Handling Guide for
Tetradecanal

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Tetradecanal (also known as Myristaldehyde) in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure a safe working
environment and minimize risks.

l. Personal Protective Equipment (PPE)

When handling Tetradecanal, it is imperative to use appropriate personal protective equipment
to prevent skin and eye contact, as well as inhalation.

A. Eye and Face Protection:

» Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.

B. Skin Protection:

e Gloves: Handle with chemical-impermeable gloves (e.g., nitrile rubber). Always inspect
gloves for integrity before use and wash hands after handling.
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o Clothing: Wear a lab coat or fire/flame-resistant and impervious clothing. Ensure that skin is
not exposed.

C. Respiratory Protection:

o Work in a well-ventilated area. If exposure limits are exceeded or irritation is experienced, a
full-face respirator should be used.

Il. Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
Tetradecanal and ensuring laboratory safety.

A. Handling:

Ensure adequate ventilation in the handling area.

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

Prevent fire caused by electrostatic discharge.[1]

B. Storage:

Store in a tightly closed container.[1]

Keep the container in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1]

Recommended storage temperature is between 0 - 8 °C.[2][3]

lll. Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for
Tetradecanal.
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Property Value

Flash Point 110 °C (230 °F)[1]

Melting Point 22 - 24 °C[2][3]

Boiling Point 165 - 167 °C/ 24 mmHg[2][3]
Oral LD50 (Rat) > 50 g/kg[4][5]

Dermal LD50 (Rabbit) > 10,000 mg/kg[1]

IV. Emergency Procedures

In the event of an emergency, follow these procedures promptly.
A. First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1]

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a doctor if irritation persists.[1]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a
doctor.[1]

 If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

B. Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

C. Accidental Release Measures (Spills):
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Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Use personal protective equipment, including chemical-impermeable gloves.[1]

For solid spills, dampen the material with a suitable solvent (e.g., acetone) to avoid dust
formation and transfer to a suitable container for disposal.

Prevent the spill from entering drains or waterways.[1]

V. Disposal Plan

Proper disposal of Tetradecanal and its containers is essential to prevent environmental

contamination.

A. Waste Material Disposal:

Dispose of Tetradecanal by sending it to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge into sewer systems.[1]
. Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, puncture the packaging to make it unusable for other purposes and dispose of
it in a sanitary landfill.[1]

Combustible packaging materials can be disposed of through controlled incineration with flue
gas scrubbing.[1]

Visual Workflow and logical Diagrams
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To further clarify the procedures, the following diagrams illustrate the safe handling workflow
and emergency response for a Tetradecanal spill.
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Preparation

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling in Ventilated Area
(Use Non-Sparking Tools)

Store Properly
(Cool, Dry, Ventilated)

Dispose of Waste Correctly

End of Process

Figure 1: Safe Handling Workflow for Tetradecanal
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Figure 2: Emergency Response for Tetradecanal Spill

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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